Cas no 126443-12-7 ((2E)-1-(4-bromophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one)

• Product Name: (2E)-1-(4-bromophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• CAS No: 126443-12-7
• MF: C₁₆H₁₃BrO₂
• MW: 317.177223920822
• CID: 3056717
• PubChem ID: 5357659
• Update Time: 2025-04-21

(2E)-1-(4-bromophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(4-bromophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• NSC-657742
• 4'-Bromo-4-methoxychalcone
• AB01104442-03
• G62225
• (2E)-1-(4-bromophenyl)-3-(4-methoxyphenyl) prop-2-en-1-one
• 2-Propen-1-one, 1-(4-bromophenyl)-3-(4-methoxyphenyl)-, (2E)-
• SCHEMBL9818339
• Z46027903
• NSC657742
• 51863-81-1
• (2E)-1-(4-Bromophenyl)-3-(4-methoxyphenyl)-2-propen-1-one #
• trans-4'-Bromo-4-methoxychalcone
• NCGC00328690-01
• STK519541
• AKOS001025444
• MFCD00017843
• 126443-12-7
• NSC-83480
• NSC83480
• SCHEMBL5058785
• BDBM50048542
• (E)-1-(4-bromophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• (e)-1-(4-bromo-phenyl)-3-(4-methoxyphenyl)-prop-2-en-1-one
• CHEMBL2005326
• 653-141-0

• Inchi： 1S/C16H13BrO2/c1-19-15-9-2-12(3-10-15)4-11-16(18)13-5-7-14(17)8-6-13/h2-11H,1H3/b11-4+
• InChI Key： FTECEXAWFUIWJG-NYYWCZLTSA-N
• SMILES： BrC1C=CC(=CC=1)C(/C=C/C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 316.01
• Monoisotopic Mass: 316.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.378
• Boiling Point: 449.3°C at 760 mmHg
• Flash Point: 225.5°C
• Refractive Index: 1.626
• PSA: 26.30000
• LogP: 4.35380